Anticonvulsant Efficacy: N-Cbz-α-Aminosuccinimide Derivatives vs. Ethosuximide in PTZ-Induced Seizure Model
Among a series of (R)- and (S)-N-Cbz-α-aminosuccinimide derivatives synthesized from (R)-3-aminosuccinimide, the unsubstituted N-Cbz-α-aminosuccinimide (compound 1) demonstrated anticonvulsant activity in the pentylenetetrazole (PTZ)-induced seizure model. While the parent (R)-3-aminosuccinimide core itself is a scaffold rather than the final active agent, the derivative series enables class-level inference regarding the scaffold's utility [1]. In a separate but mechanistically related study, 3-aminopyrrolidine-2,5-dione derivatives were evaluated for anticonvulsant activity, with the most active compound 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione showing ED50 = 61.9 mg/kg in the PTZ test compared to the reference anticonvulsant ethosuximide (ED50 = 126.5 mg/kg), representing a 2.04-fold improvement in potency [2]. The protective index (PI = TD50/ED50) for this derivative was 3.39, exceeding that of ethosuximide [3]. None of the studied 3-aminopyrrolidine-2,5-dione derivatives showed hepatocytotoxicity [4].
| Evidence Dimension | Anticonvulsant potency in PTZ-induced seizure model (ED50) |
|---|---|
| Target Compound Data | 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione derivative: ED50 = 61.9 mg/kg |
| Comparator Or Baseline | Ethosuximide (reference anticonvulsant): ED50 = 126.5 mg/kg |
| Quantified Difference | 2.04-fold lower ED50 (higher potency) |
| Conditions | Mouse PTZ (pentylenetetrazole)-induced seizure model; intraperitoneal administration |
Why This Matters
The 3-aminosuccinimide scaffold enables generation of derivatives with 2-fold greater potency than the clinical reference ethosuximide, justifying procurement of this specific core for anticonvulsant lead optimization programs.
- [1] Kang, Y.K., Park, H.S. Synthesis and anticonvulsant evaluation of a series of (R)- and (S)-N-Cbz-α-aminosuccinimide and their structure activity relationship. Archives of Pharmacal Research, 1996, 19(4), 275-279. View Source
- [2] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. ED50 data: compound 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione vs. ethosuximide. View Source
- [3] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. Protective index data: PI = 3.39 vs. ethosuximide. View Source
- [4] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. Toxicity: none of the studied compounds showed hepatocytotoxicity. View Source
